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Compound of Interest

Compound Name: Methanol-14C

Cat. No.: B1616493 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

radiolabeled compounds such as Methanol-14C is paramount. This document provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the protection of personnel and the environment.

Personal Protective Equipment (PPE) and Safety
Data
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure to Methanol-14C. The following table summarizes key quantitative data

related to the safe handling of this compound.
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Parameter Value Source

Methanol Permissible

Exposure Limit (PEL)
200 ppm (TWA) [1]

Carbon-14 Annual Limit on

Intake (ALI)

Inhalation: 2000 µCi; Ingestion:

2000 µCi
[2]

Carbon-14 Derived Air

Concentration (DAC)
1 x 10⁻⁶ µCi/ml [3]

Recommended Gloves Nitrile rubber [1][4][5][6]

Glove Change Frequency (for

14C compounds)

Change outer pair at least

every 20 minutes
[7]

Eye Protection
ANSI-approved safety glasses

or chemical splash goggles
[4]

Protective Clothing
Lab coat, full-length pants, and

closed-toe shoes
[1][4]

Emergency Eye Wash
Flush eyes for at least 15

minutes
[1][8]

Emergency Skin Wash

Wash affected area with soap

and large amounts of water for

15 minutes

[8]

Experimental Protocol: Handling Methanol-14C
This protocol outlines the procedural, step-by-step guidance for the safe handling of Methanol-
14C in a laboratory setting.

1. Pre-Operational Checks:

Training: Ensure all personnel have received training on the safe handling of both methanol

and radioactive materials.[9]

Designated Area: Designate a specific area for handling Methanol-14C and label it clearly.[3]
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Fume Hood: Verify that the chemical fume hood has a current certification and is functioning

correctly.[1][6]

PPE Inspection: Inspect all PPE for integrity before use.[1]

Emergency Equipment: Confirm the location and accessibility of the nearest safety shower,

eyewash station, and fire extinguisher.[10]

Waste Containers: Prepare properly labeled waste containers for solid and liquid radioactive

waste.

2. Handling Procedure:

Personal Protective Equipment: Don the appropriate PPE, including a lab coat, safety

goggles, and double nitrile gloves.[7]

Work in Fume Hood: Conduct all handling of open containers of Methanol-14C inside a

certified chemical fume hood to minimize inhalation exposure.[4][6][9]

Spill Containment: Use spill trays and absorbent coverings to confine any potential

contamination.[3]

Avoid Ingestion and Inhalation: Prohibit eating, drinking, smoking, and mouth pipetting in the

designated area.[3]

Prudent Practices: Use the smallest quantity of Methanol-14C necessary for the experiment.

Container Handling: Keep containers tightly closed when not in use.[4][6]

3. Post-Handling and Disposal:

Decontamination: Decontaminate all work surfaces and equipment after use.

Waste Segregation: Segregate radioactive waste from non-radioactive waste. Dispose of

contaminated materials such as gloves, absorbent paper, and pipette tips in the designated

solid radioactive waste container.
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Liquid Waste: Dispose of liquid Methanol-14C waste in a designated, sealed, and clearly

labeled container.[3][4]

Hand Washing: Wash hands thoroughly after removing gloves and before leaving the

laboratory.[4][9]

Monitoring: Regularly monitor the work area for radioactive contamination using a Geiger-

Mueller detector or liquid scintillation counting for wipe tests.[2][3]

Workflow for Handling Methanol-14C
The following diagram illustrates the logical flow of operations for the safe handling of

Methanol-14C, from preparation to disposal.
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Caption: Workflow for the safe handling of Methanol-14C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1616493?utm_src=pdf-custom-synthesis
http://faculty.washington.edu/slkeller/safety/SOP%20Methanol.docx
https://ehs.usc.edu/research/rad/isotopes/c14/
https://pasak.net.technion.ac.il/files/2013/03/C-14.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://m.youtube.com/watch?v=cmva79hsLKg
https://isolab.ess.washington.edu/SOPs/methanol.php
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/carbon-14.pdf
https://www.youtube.com/watch?v=nS3hf6zDafQ
https://www.amherst.edu/system/files/2025-07/Methanol%20SOP.pdf
https://methanol.org/wp-content/uploads/2016/06/NSTA-Safe-Handling-of-Alcohol-in-the-Laboratory.pdf
https://www.benchchem.com/product/b1616493#personal-protective-equipment-for-handling-methanol-14c
https://www.benchchem.com/product/b1616493#personal-protective-equipment-for-handling-methanol-14c
https://www.benchchem.com/product/b1616493#personal-protective-equipment-for-handling-methanol-14c
https://www.benchchem.com/product/b1616493#personal-protective-equipment-for-handling-methanol-14c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1616493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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